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Compound of Interest

Compound Name: Myricetin 3-O-Glucoside

Cat. No.: B106930

Introduction

Myricetin 3-O-Glucoside is a flavonoid glycoside, a natural compound found in various plants.
It is the 3-O-glucoside derivative of Myricetin. Myricetin and its glycosides are recognized for
their potent antioxidant, anti-inflammatory, and anti-aging properties, making them highly
valuable active ingredients for cosmetic and dermatological applications.[1][2] These properties
help protect the skin from environmental stressors like UV radiation and pollution, which
contribute to premature aging. While much of the detailed mechanistic research has been
conducted on the aglycone form, Myricetin, the foundational activities are retained in its
glycoside forms. The addition of a glucose moiety can improve solubility and stability,
enhancing its utility in cosmetic formulations.

Mechanism of Action

Myricetin 3-O-Glucoside is believed to exert its beneficial effects on the skin through several
key mechanisms, primarily extrapolated from studies on Myricetin and its closely related
glycosides like Myricetin 3-O-galactoside.

o Antioxidant Activity: The compound is a powerful free radical scavenger, capable of
neutralizing reactive oxygen species (ROS) generated by UV exposure and pollution. This
action helps prevent oxidative damage to cellular components like lipids, proteins, and DNA,
thereby mitigating a primary cause of skin aging.[2]
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o Anti-inflammatory Effects: Myricetin derivatives have been shown to suppress key
inflammatory pathways in skin cells. They can inhibit the activation of nuclear factor-kappa B
(NF-kB) and downregulate mitogen-activated protein kinase (MAPK) signaling pathways
(p38, ERK, JNK).[3][4][5] This leads to a reduction in the production of pro-inflammatory
mediators such as cyclooxygenase-2 (COX-2), tumor necrosis factor-alpha (TNF-a), and
various interleukins (ILs), calming irritated skin and reducing redness.[3][4]

e Anti-Aging and Skin Brightening:

o Collagenase Inhibition: Myricetin and its glycosides inhibit the activity of matrix
metalloproteinases (MMPs), particularly MMP-1 (collagenase), which are enzymes that
degrade collagen and elastin in the dermal matrix.[3][6] By preserving the integrity of the
extracellular matrix, Myricetin 3-O-Glucoside can help maintain skin firmness and
elasticity, reducing the appearance of fine lines and wrinkles.

o Tyrosinase Inhibition: Flavonoids, including Myricetin derivatives, can inhibit the enzyme
tyrosinase, which is critical for melanin production.[7] By modulating melanogenesis,
Myricetin 3-O-Glucoside can help to reduce hyperpigmentation, even out skin tone, and
contribute to a brighter complexion.

Quantitative Data Summary

The following tables summarize key quantitative data from studies on Myricetin and its
glycoside derivatives. This data provides a benchmark for the expected efficacy of Myricetin 3-
O-Glucoside in cosmetic applications.

Table 1: Antioxidant Activity

Compound Assay IC50 Value Reference
L DPPH Radical
Myricetin . ~2.5 pg/imL [8]
Scavenging
ABTS Radical
Myricetin ) ~1.9 pg/mL [8]
Scavenging

| Myricetin-3-O-galactoside | DPPH Radical Scavenging | 11.7 uM |[9] |
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Table 2: Enzyme Inhibition Activity

Compound Enzyme Inhibited IC50 Value Reference
Myricetin-3-O-a-I- .
. Tyrosinase 0.12 £ 0.002 mM [7]
rhamnopyranoside
Quercetin (structurally ,
Tyrosinase 44.38 £ 0.13 uM [10]

similar)

| Myricetin | Cathepsin K (Collagenase) | 585.3 uM [[11] |

Table 3: Anti-inflammatory Activity

Compound Model | Target Effect Concentration Reference
Myricetin 3-O-
B-d- UVA-irradiated | COX-2 by
: 25 M [3]

galactopyrano  Keratinocytes 51.7%
side
Myricetin 3-O-3-
d- UVA-irradiated I TNF-a by

. . 25 uM [3]
galactopyranosid  Keratinocytes 66.6%

e

| Myricetin 3-O-p-d-galactopyranoside | UVA-irradiated Keratinocytes | | IL-6 by 81.3% | 25 pM

|31

Signaling Pathway Diagrams

The diagrams below illustrate the key signaling pathways modulated by Myricetin and its

derivatives in skin cells, providing a visual representation of its mechanism of action against

inflammation and photoaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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